Cas no 62172-91-2 (Benzoic acid, 2,3,5,6-tetrafluoro-4-(methoxymethyl)-, methyl ester)

• Product Name: Benzoic acid, 2,3,5,6-tetrafluoro-4-(methoxymethyl)-, methyl ester
• CAS No: 62172-91-2
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• CID: 455589
• PubChem ID: 13911470
• Update Time: 2025-04-19

Benzoic acid, 2,3,5,6-tetrafluoro-4-(methoxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,5,6-tetrafluoro-4-(methoxymethyl)-, methyl ester
• methyl 2,3,5,6-tetrafluoro-4-(methoxymethyl)benzoate
• 62172-91-2
• DTXSID00552377
• SCHEMBL9766021

• Inchi： 1S/C10H8F4O3/c1-16-3-4-6(11)8(13)5(10(15)17-2)9(14)7(4)12/h3H2,1-2H3
• InChI Key： XFKJMUMELCMHQE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)OC)C(=C(C=1COC)F)F)F

Computed Properties

• Exact Mass: 252.04094
• Monoisotopic Mass: 252.04095676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53